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Compound of Interest

Compound Name: URB-597

Cat. No.: B1682809 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with URB-597. The following procedural guidance

outlines the necessary personal protective equipment (PPE), handling protocols, and disposal

plans to ensure a safe laboratory environment.

Chemical and Safety Data
URB-597, also known as (3'-(aminocarbonyl)[1,1'-biphenyl]-3-yl)-cyclohexylcarbamate, is a

potent and selective inhibitor of fatty acid amide hydrolase (FAAH).[1][2][3][4] Understanding its

properties and associated hazards is critical for safe handling.
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Property Value Reference

CAS Number 546141-08-6 [5]

Molecular Formula C₂₀H₂₂N₂O₃ [5]

Molecular Weight 338.4 g/mol [5]

Hazard Statements

H319: Causes serious eye

irritation. H410: Very toxic to

aquatic life with long lasting

effects.

[6]

Precautionary Statements

P264: Wash thoroughly after

handling. P273: Avoid release

to the environment. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P391: Collect

spillage. P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility.

[5][6]

IC₅₀ Values

~5 nM (rat brain membranes),

~3 nM (human liver

microsomes), ~0.5 nM (intact

rat neurons)

[4][7][8]

Solubility DMSO: >16.9 mg/mL [7]

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal

safety. The following equipment must be worn at all times when handling URB-597.

Eye and Face Protection: Wear safety glasses with side shields or goggles.[9] A face shield

is required if there is a risk of splashing.[10][11]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.[9] It is

recommended to wear two pairs of gloves, especially during compounding, administration,

and disposal.[12] Gloves should be changed regularly or immediately if contaminated or torn.

[12]

Body Protection: A disposable, low-permeability laboratory coat or gown with long sleeves

and tight-fitting cuffs is mandatory.[12][13]

Respiratory Protection: For handling the solid compound where dust may be generated, a fit-

tested N95 or higher respirator is necessary to protect against airborne particles.[9][13]

Operational Workflow for Handling URB-597
The following diagram outlines the standard operating procedure for the safe handling of URB-
597, from receiving to disposal.
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Operational Workflow for Handling URB-597
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Caption: Standard operational workflow for handling URB-597.
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Experimental Protocol: Preparation and
Administration of URB-597 for In Vivo Studies
The following is a generalized protocol for the preparation and administration of URB-597 for

animal studies, based on common practices in published research. Researchers should adapt

this protocol to their specific experimental design and institutional guidelines.

Materials:

URB-597 powder

Vehicle solution (e.g., a mixture of 5% Tween 80, 5% polyethylene glycol 400, and 90%

saline)[14]

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Sterile syringes and needles for administration

Procedure:

Calculate the Required Amount: Based on the desired dose (e.g., 0.3 mg/kg) and the weight

of the animals, calculate the total amount of URB-597 and vehicle needed.[15]

Weighing: In a chemical fume hood, carefully weigh the required amount of URB-597
powder.

Dissolution:

Add the weighed URB-597 to a sterile microcentrifuge tube.

Add the appropriate volume of the vehicle solution.[14]

Vortex the mixture thoroughly until the powder is fully dissolved. Gentle warming (e.g., to

37°C) or brief sonication may aid in dissolution.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00787/full
https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1751298/
https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://www.benchchem.com/product/b1682809?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.00787/full
https://www.glpbio.com/urb597.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administration:

Administer the URB-597 solution to the animals via the desired route (e.g., intraperitoneal

injection).[14][16]

The administration is typically done a specific amount of time before the experimental

procedure (e.g., 20-60 minutes).[14][16]

Post-Administration: Monitor the animals for any adverse reactions.

Mechanism of Action: FAAH Inhibition
URB-597 functions as a selective inhibitor of the fatty acid amide hydrolase (FAAH) enzyme.[1]

[15] FAAH is the primary enzyme responsible for the degradation of the endocannabinoid

anandamide (AEA).[3][17] By inhibiting FAAH, URB-597 leads to an increase in the

endogenous levels of anandamide, which then acts on cannabinoid receptors (CB1 and CB2)

to produce its physiological effects.[15][18]
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Signaling Pathway of URB-597 Action
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Caption: URB-597 inhibits FAAH, increasing anandamide levels.
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All waste contaminated with URB-597, including unused solutions, contaminated PPE, and

labware, must be disposed of as hazardous chemical waste.[5] Follow all local, state, and

federal regulations for hazardous waste disposal. Collect all waste in clearly labeled, sealed

containers. Avoid releasing any amount of URB-597 into the environment due to its high

aquatic toxicity.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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